Cas no 32052-51-0 (Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl-)

• Product Name: Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl-
• CAS No: 32052-51-0
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 310067
• PubChem ID: 61858
• Update Time: 2025-06-14

Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl-
• 1,6-Diisocyanato-2,2,4(2,4,4)-trimethylhexane
• 1,6-Diisocyanato-2,2,4(or2,4,4)-trimethylhexane
• 2,2(4),4-Trimethylhexane-1,6-diisocyaanate
• 2,2,4(or2,4,4)-Trimethylhexamethylene diisocyanate
• Isocyanicacid, trimethylhexamethylene ester (8CI)
• Hexane, 1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl-
• DTXSID0044602
• 2,2,4-trimethylhexame-thylene diisocyanate
• Q27293699
• 2,2,4-trimethyl hexamethylene diisocyanate
• MFCD00040422
• EINECS 241-001-8
• Hexane, 1,6-diisocyanato-2,2,4-trimethyl-
• 32052-51-0
• 2,2,4-TRIMETHYLHEXANE 1,6-DIISOCYANATE
• 1,6-Diisocyanato-2,2,4-trimethylhexane, AldrichCPR
• SCHEMBL37901
• 1,6-DIISOCYANATO-2,2,4-TRIMETHYLHEXANE
• 16938-22-0
• ATOUXIOKEJWULN-UHFFFAOYSA-N
• NS00004040
• X92D8F674P
• 2,2,4-Trimethylhexamethylene diisocyanate
• 1,6-DIISOCYANATO-2,2,4-TRIMETHYLHEXANE, (+/-)-
• 2,2,4-trimethyl-1,6-hexamethylene diisocyanate
• 2,2,4-Trimethyl-1,6-diisocyanatohexane
• 2,2,4-Trimethylhexamethylenediisocyanate
• 2,2,4-Trimethylhexamethylenediisocyanate [Diisocyanates]
• 2,2,4-Trimethylhexa-1,6-diyl diisocyanate
• UNII-X92D8F674P
• DB-276674
• DS-017375

• Inchi： 1S/C11H18N2O2/c1-10(4-5-12-8-14)6-11(2,3)7-13-9-15/h10H,4-7H2,1-3H3
• InChI Key： ATOUXIOKEJWULN-UHFFFAOYSA-N
• SMILES： O=C=NCC(C)(C)CC(C)CCN=C=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.9Ų

Additional information on Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl-

Recent Advances in the Study of Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl- (CAS: 32052-51-0) in Chemical and Biomedical Applications

The compound Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl-, with the CAS number 32052-51-0, has garnered significant attention in recent years due to its versatile applications in polymer chemistry, biomedical engineering, and pharmaceutical formulations. This research briefing synthesizes the latest findings on this compound, highlighting its chemical properties, synthesis methods, and emerging applications in the biomedical field.

Recent studies have focused on optimizing the synthesis of Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl- to enhance its purity and yield. Advanced catalytic systems and green chemistry approaches have been employed to minimize by-products and improve the efficiency of the production process. These innovations are critical for scaling up production while adhering to environmental and safety regulations.

In the biomedical sector, Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl- has been investigated for its potential in drug delivery systems. Its ability to form stable polyurethane matrices makes it an attractive candidate for controlled-release formulations. Recent in vitro and in vivo studies have demonstrated its biocompatibility and efficacy in delivering therapeutic agents, paving the way for future clinical applications.

Furthermore, the compound's role in tissue engineering has been explored. Researchers have utilized its cross-linking properties to develop scaffolds that support cell growth and tissue regeneration. These scaffolds have shown promise in repairing damaged tissues, particularly in orthopedic and cardiovascular applications. The latest findings suggest that modifications to the compound's structure could further enhance its mechanical and biological performance.

Despite these advancements, challenges remain in the widespread adoption of Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl-. Issues such as potential toxicity and long-term stability need to be addressed through rigorous testing and regulatory approvals. Ongoing research aims to mitigate these concerns by developing safer derivatives and improving formulation techniques.

In conclusion, Hexane,1,6-diisocyanato-2,2,4(or 2,4,4)-trimethyl- (CAS: 32052-51-0) holds immense potential in both chemical and biomedical fields. Continued research and innovation are essential to unlock its full capabilities while ensuring safety and efficacy. This briefing underscores the importance of interdisciplinary collaboration to advance the understanding and application of this promising compound.